Cas no 954621-96-6 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide
• CAS No: 954621-96-6
• MF: C₂₁H₂₈N₂O₃S
• MW: 388.523624420166
• CID: 6397243
• PubChem ID: 16931797
• Update Time: 2025-09-22

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2,3-dimethoxybenzamide
• Benzamide, N-[2-(hexahydro-1H-azepin-1-yl)-2-(3-thienyl)ethyl]-2,3-dimethoxy-
• 954621-96-6
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2,3-dimethoxybenzamide
• F2392-0706
• AKOS024645930
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2,3-dimethoxybenzamide

• Inchi： 1S/C21H28N2O3S/c1-25-19-9-7-8-17(20(19)26-2)21(24)22-14-18(16-10-13-27-15-16)23-11-5-3-4-6-12-23/h7-10,13,15,18H,3-6,11-12,14H2,1-2H3,(H,22,24)
• InChI Key： FTMBSGWCWCCWCD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC=C(C=1OC)OC)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 388.18206393g/mol
• Monoisotopic Mass: 388.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide

Comprehensive Overview of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide (CAS No. 954621-96-6)

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide (CAS No. 954621-96-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its azepane and thiophene moieties, belongs to a class of molecules that are increasingly explored for their bioactivity and drug-like properties. The presence of dimethoxybenzamide further enhances its potential as a scaffold for drug development, particularly in targeting neurological and metabolic disorders.

In recent years, the scientific community has shown growing interest in compounds like N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide due to their ability to modulate specific biological pathways. Researchers are particularly intrigued by its potential role in addressing conditions such as neurodegenerative diseases, where the thiophene ring system is known to exhibit neuroprotective effects. Additionally, the azepane moiety is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance.

The synthesis and characterization of CAS No. 954621-96-6 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The compound's molecular structure, which combines aromatic and aliphatic components, makes it a versatile candidate for further derivatization. This adaptability is crucial for medicinal chemists aiming to optimize its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its stability under physiological conditions, a key factor in its potential as a lead compound.

One of the most frequently asked questions about N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide pertains to its mechanism of action. While detailed studies are still underway, preliminary data suggest that it may interact with G-protein-coupled receptors (GPCRs) or enzyme systems involved in cellular signaling. This aligns with current trends in drug discovery, where GPCR-targeting molecules are a major focus due to their therapeutic versatility. The compound's dimethoxybenzamide group is also hypothesized to contribute to its binding affinity, making it a subject of intense research.

From an industrial perspective, the demand for CAS No. 954621-96-6 is driven by its potential applications in high-value markets such as precision medicine and personalized therapeutics. Its compatibility with modern drug delivery systems, including nanoparticles and liposomes, further enhances its appeal. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are likely to play a pivotal role in next-generation treatments.

Environmental and safety considerations are also critical when discussing N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide. Regulatory agencies emphasize the need for thorough toxicological assessments to ensure its safe use in clinical settings. Current data indicate that the compound exhibits low acute toxicity, but long-term studies are necessary to fully evaluate its safety profile. This aligns with global trends toward stricter regulatory standards for novel chemical entities.

In summary, N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2,3-dimethoxybenzamide (CAS No. 954621-96-6) represents a promising area of research at the intersection of organic chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic benefits, makes it a compound of significant interest. As scientific understanding evolves, this molecule may well become a cornerstone in the development of innovative treatments for a range of medical conditions.